![molecular formula C8H9ClF3NO B6200288 1-[3-(difluoromethoxy)-2-fluorophenyl]methanamine hydrochloride CAS No. 2680537-71-5](/img/no-structure.png)
1-[3-(difluoromethoxy)-2-fluorophenyl]methanamine hydrochloride
Overview
Description
1-[3-(difluoromethoxy)-2-fluorophenyl]methanamine hydrochloride is a useful research compound. Its molecular formula is C8H9ClF3NO and its molecular weight is 227.6. The purity is usually 95.
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Properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 1-[3-(difluoromethoxy)-2-fluorophenyl]methanamine hydrochloride involves the reaction of 3-(difluoromethoxy)aniline with 2-fluorobenzaldehyde followed by reduction of the resulting imine to yield the target compound.", "Starting Materials": [ "3-(difluoromethoxy)aniline", "2-fluorobenzaldehyde", "Sodium borohydride", "Hydrochloric acid", "Sodium hydroxide", "Ethanol", "Water" ], "Reaction": [ "Step 1: Dissolve 3-(difluoromethoxy)aniline (1.0 equiv) and 2-fluorobenzaldehyde (1.1 equiv) in ethanol and add a catalytic amount of hydrochloric acid.", "Step 2: Heat the reaction mixture at reflux for 12 hours.", "Step 3: Cool the reaction mixture to room temperature and add a solution of sodium borohydride (1.2 equiv) in water dropwise with stirring.", "Step 4: Stir the reaction mixture at room temperature for 2 hours.", "Step 5: Add a solution of sodium hydroxide in water to the reaction mixture until the pH reaches 10.", "Step 6: Extract the product with ethyl acetate and wash the organic layer with water.", "Step 7: Dry the organic layer over anhydrous sodium sulfate and concentrate the solution under reduced pressure.", "Step 8: Dissolve the residue in hydrochloric acid and precipitate the product by addition of diethyl ether.", "Step 9: Collect the product by filtration and wash with diethyl ether to yield 1-[3-(difluoromethoxy)-2-fluorophenyl]methanamine hydrochloride." ] } | |
CAS No. |
2680537-71-5 |
Molecular Formula |
C8H9ClF3NO |
Molecular Weight |
227.6 |
Purity |
95 |
Origin of Product |
United States |
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